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Compound of Interest

Compound Name: Carbuterol-d9

Cat. No.: B585731

Isotopic Purity of Carbuterol-d9: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Carbuterol-d9, a
deuterated analog of the short-acting 32-adrenergic receptor agonist, Carbuterol. This
document outlines the significance of isotopic purity in research and development, details the
experimental protocols for its determination, and presents relevant data and visualizations to
support its application as an internal standard in analytical and pharmacokinetic studies.

Introduction to Carbuterol-d9 and the Significance
of Isotopic Purity

Carbuterol-d9 is a stable isotope-labeled version of Carbuterol, where nine hydrogen atoms
have been replaced with deuterium. This modification results in a molecule with a higher mass
but nearly identical chemical properties to the parent compound. The primary application of
Carbuterol-d9 is as an internal standard for the quantitative analysis of Carbuterol in biological
matrices using mass spectrometry-based techniques like liquid chromatography-mass
spectrometry (LC-MS).[1][2]

The significance of high isotopic purity in deuterated standards like Carbuterol-d9 is
paramount for ensuring the accuracy and reliability of analytical methods.[3] High isotopic
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purity minimizes the signal interference from the unlabeled analyte, thereby improving the
precision and sensitivity of the quantification. In pharmacokinetic studies, the use of a
deuterated internal standard helps to accurately track the absorption, distribution, metabolism,
and excretion (ADME) of the drug.

Data Presentation: Isotopic Purity and Chemical
Properties

The isotopic purity of Carbuterol-d9 is a critical quality attribute. While specific batch data
requires access to a Certificate of Analysis, the typical specifications for deuterated
pharmaceutical standards are stringent. The following tables summarize the expected
guantitative data for Carbuterol-d9, based on information for analogous deuterated
compounds.

Table 1: Representative Isotopic Purity Specifications for Carbuterol-d9

Parameter Specification
Deuterium Enrichment > 98 atom % D
Isotopic Purity (d9) >98%
Chemical Purity = 98%

Note: These values are representative and based on typical specifications for commercially
available deuterated standards of similar complexity, such as Clenbuterol-d9 and Mabuterol-d9.

[4115]

Table 2: Chemical and Physical Properties of Carbuterol-d9
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Property Value

Chemical Formula C13H12D9N303

Molecular Weight ~276.38 g/mol

Parent Drug Carbuterol

CAS Number 1346747-24-7

Appearance Pale Beige Solid

Storage 2-8°C, Hygroscopic, Under Inert Atmosphere

Experimental Protocols
Synthesis of Carbuterol-d9 (Generalized Protocol)

A detailed, proprietary synthesis protocol for Carbuterol-d9 is not publicly available. However,
a general approach can be inferred from the synthesis of structurally similar deuterated [32-
agonists, such as Clenbuterol-d9. The synthesis would likely involve the use of a deuterated
starting material, such as d9-tert-butylamine, which is then reacted with a suitable precursor of
the phenylurea moiety of Carbuterol.

lllustrative Synthetic Scheme (based on Clenbuterol-d9 synthesis):

» Preparation of a protected brominated intermediate: Starting from a commercially available
substituted phenol, a series of reactions including protection of the hydroxyl group,
bromination, and subsequent reactions would be carried out to introduce the necessary
functional groups.

o Reaction with d9-tert-butylamine: The brominated intermediate is then reacted with d9-tert-
butylamine to introduce the deuterated side chain.

o Deprotection and final modification: The protecting groups are removed, and the urea moiety
is introduced to yield Carbuterol-d9.

 Purification: The final product is purified using techniques such as column chromatography
and recrystallization to achieve high chemical and isotopic purity.
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Determination of Isotopic Purity by High-Resolution
Mass Spectrometry (HRMS)

High-resolution mass spectrometry is a primary technique for determining the isotopic purity of
deuterated compounds.[3][6]

Methodology:

Sample Preparation: A dilute solution of Carbuterol-d9 is prepared in a suitable solvent,
such as methanol or acetonitrile.

 Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole-Orbitrap or a
Time-of-Flight (TOF) instrument, coupled with an electrospray ionization (ESI) source is
used.

o Data Acquisition: The instrument is operated in full scan mode to acquire the mass spectrum
of the protonated molecule [M+H]*. The high resolution of the instrument allows for the
separation of the different isotopologues (dO to d9).

o Data Analysis: The relative abundance of each isotopologue is determined by integrating the
area of its corresponding peak in the mass spectrum. The isotopic purity is calculated as the
percentage of the d9 isotopologue relative to the sum of all isotopologues.

Determination of Isotopic Purity by Nuclear Magnetic
Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly *H and 2H NMR, is another powerful tool for assessing isotopic
purity and confirming the location of the deuterium labels.[7]

Methodology:

o Sample Preparation: A solution of Carbuterol-d9 is prepared in a suitable NMR solvent (e.g.,
DMSO-d6, CDCIs).

e H NMR Analysis: The *H NMR spectrum is acquired to identify and quantify any residual
proton signals at the positions expected to be deuterated. The percentage of deuteration at
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each site can be calculated by comparing the integration of the residual proton signal to the
integration of a non-deuterated proton signal in the molecule.

e 2H NMR Analysis: The 2H NMR spectrum is acquired to directly observe the deuterium
signals. The presence of signals at the expected chemical shifts confirms the positions of
deuteration. The relative integration of these signals can provide information on the
distribution of deuterium atoms.

Visualizations
Experimental Workflow for Isotopic Purity Determination
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Caption: Workflow for the synthesis and isotopic purity analysis of Carbuterol-d9.

Signaling Pathway of Carbuterol

Carbuterol acts as a [32-adrenergic receptor agonist. The binding of Carbuterol to the [32-
adrenergic receptor initiates a signaling cascade that leads to bronchodilation.
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Caption: Simplified signaling pathway of Carbuterol as a f2-adrenergic receptor agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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